Cas no 52448-03-0 (m-Diallylbenzene)

m-Diallylbenzene structure
m-Diallylbenzene structure
Product name:m-Diallylbenzene
CAS No:52448-03-0
MF:C12H14
MW:158.239563465118
CID:936923
PubChem ID:22011144

m-Diallylbenzene Chemical and Physical Properties

Names and Identifiers

    • m-Diallylbenzene
    • 1,3-bis(prop-2-enyl)benzene
    • DTXSID90621465
    • 1,3-BIS(PROP-2-EN-1-YL)BENZENE
    • 52448-03-0
    • 1,3-Di(prop-2-en-1-yl)benzene
    • 1,3-Diallylbenzene
    • Inchi: InChI=1S/C12H14/c1-3-6-11-8-5-9-12(10-11)7-4-2/h3-5,8-10H,1-2,6-7H2
    • InChI Key: VKRLAGBHJSNUSH-UHFFFAOYSA-N
    • SMILES: C=CCC1=CC(=CC=C1)CC=C

Computed Properties

  • Exact Mass: 158.11000
  • Monoisotopic Mass: 158.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 4.3

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.14360

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